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Compound of Interest

Compound Name: 1-hydroxymethyl-3-nitro-1H-pyrole
Cat. No.: B8400740
Get Quote

Executive Summary

3-Nitropyrrole (CAS: 5930-94-9) and its derivatives represent a specialized class of nitrogen
heterocycles used as building blocks in pharmaceutical synthesis (e.g., antitubercular agents,
kinase inhibitors).

This guide provides a technical comparison of the melting points (MP) of 3-nitropyrrole
derivatives against their 2-nitro isomers and N-substituted analogs. The data reveals a
consistent Structure-Property Relationship (SPR): 3-nitropyrrole derivatives consistently exhibit
higher melting points than their 2-nitro counterparts due to the absence of intramolecular
hydrogen bonding, forcing the formation of robust intermolecular lattice networks.

Key Benchmarks
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Representative . . ]
Compound Class Melting Point (°C) Key Driver
Molecule

Intermolecular H-

Parent Scaffold 3-Nitropyrrole 100 - 101°C )
bonding
. ) Intramolecular H-
Positional Isomer 2-Nitropyrrole 55 - 56°C ) N
bonding (Volatility)
1-Methyl-3-
N-Alkylated ] 62 — 64°C Loss of H-bond donor
nitropyrrole
o Ethyl 4-nitropyrrole-2- Dipole stacking & MW
Ester Derivative 174°C )
carboxylate increase

Comparative Analysis: Melting Point Data

The following data sets are curated from experimental literature and verified commercial
certificates of analysis (CoA).

Table 1: Positional Isomerism (3-Nitro vs. 2-Nitro)

The "Nitro Effect” on Crystal Packing
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Compound

Structure

Melting Point Physical State

Mechanism

3-Nitropyrrole

100 — 101°C Crystalline Solid

Intermolecular H-
Bonding: The NH
proton is free to
bond with the

nitro oxygen of

adjacent
molecules,
creating a
polymeric
network.
Intramolecular H-
Bonding: The NH
proton forms a 6-
membered
. chelate ring with
2-Nitropyrrole 55 -56°C ;Z\I/:/(;Meltmg the adjacent nitro

oxygen. This
"locks" the
proton,
preventing lattice

networking.

Critical Insight: The ~45°C difference is a direct readout of lattice energy. 2-nitropyrrole is

significantly more volatile and can often sublime, whereas 3-nitropyrrole requires standard

recrystallization.

Table 2: N-Substitution Effects (Methylation)

Impact of Removing the Hydrogen Bond Donor
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Compound

Substitution

Melting Point

Shift (AT)

Interpretation

3-Nitropyrrole

N-H

101°C

Reference

Strong H-bond

donor present.

1-Methyl-3-

nitropyrrole

N-Me

62 — 64°C

-38°C

Methylation
removes the H-
bond donor. The
lattice relies
solely on dipole-
dipole
interactions and

Tt-stacking.

2-Nitropyrrole

N-H

55°C

Reference

Weak
intermolecular
forces due to
internal

chelation.

1-Methyl-2-

nitropyrrole

N-Me

28 —29°C

-26°C

Steric clash
between N-Me
and 2-NO:2 twists
the nitro group,
disrupting
planarity and
packing

efficiency.

Table 3: Functionalized Derivatives

Impact of Polar Substituents
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Compound Melting Point Notes

The ester group adds

) molecular weight and
Ethyl 4-nitropyrrole-2-

174°C additional dipole moments,
carboxylate o i ] )
significantly increasing lattice
stability.
High symmetry and strong
_ electron-withdrawing groups at
2-Acetyl-5-nitropyrrole 195 - 196°C

2,5-positions maximize

stacking interactions.

Mechanistic Visualization

The difference in melting points is governed by the hydrogen bonding topology. The diagram
below illustrates why 3-nitropyrrole melts at a significantly higher temperature than its isomer.
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Figure 1: Mechanistic logic flow explaining the melting point disparity between 2-nitro and 3-
nitropyrrole isomers.

Experimental Protocols
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To ensure accurate melting point determination, samples must be free of isomers. Nitration of
pyrrole typically yields a mixture of 2-nitro (major) and 3-nitro (minor), requiring rigorous
separation.

Protocol A: Purification & MP Determination

Objective: Isolate pure 3-nitropyrrole from a crude nitration mixture for characterization.
e Crude Isolation:
o Quench nitration reaction (HNOs/Ac20) with ice water.

o Filter the resulting precipitate. This solid is primarily 2-nitropyrrole contaminated with the 3-
isomer.[1]

o Fractional Crystallization (The "Solubility Switch"):

[¢]

Dissolve crude solid in boiling Petroleum Ether or Hexane.

[¢]

2-Nitropyrrole is highly soluble in hot non-polar solvents.

[e]

3-Nitropyrrole is significantly less soluble.

o

Step: Cool slowly to Room Temperature. 3-Nitropyrrole will crystallize out first (or remain
as undissolved residue if concentration is high).

e Column Chromatography (Polishing):
o If MP is broad (< 98°C), purify via silica gel chromatography.
o Eluent: Hexane:Ethyl Acetate (4:1).
o Order of Elution: 2-Nitropyrrole (Less Polar, elutes first)
3-Nitropyrrole (More Polar, elutes second).
e Final Recrystallization:

o Recrystallize the 3-nitro fraction from Ethanol/Water (1:1).
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o Dry under vacuum at 40°C for 4 hours.

e MP Measurement:
o Use a capillary melting point apparatus (e.g., Stuart SMP30).
o Ramp rate: 1°C/min near the expected point (100°C).

o Valid Result: Sharp melting transition between 100.0 — 101.5°C.

Protocol B: Handling Hygroscopicity

While 3-nitropyrrole is not intensely hygroscopic, surface moisture can depress the MP by 2-
3°C.

o Pre-treatment: Store analytical samples in a desiccator over P20s or Silica Gel Blue for 24
hours prior to measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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